6-(Carboxymethoxy)hexanoic acid

• Molecular Formula: C8H14O5
• Molecular Weight: 190.19 g/mol
• IUPAC Name: 6-(carboxymethoxy)hexanoic acid
• InChI: InChI=1S/C8H14O5/c9-7(10)4-2-1-3-5-13-6-8(11)12/h1-6H2,(H,9,10)(H,11,12)
• InChI Key: LITOROBFWGSBBN-UHFFFAOYSA-N
• Canonical SMILES: C(CCC(=O)O)CCOCC(=O)O

Description

6-(Carboxymethoxy)hexanoic acid is a hexanoic acid derivative featuring a carboxymethoxy (-OCH₂COOH) substituent at the terminal (6th) carbon. This polar functional group confers unique physicochemical properties, such as enhanced water solubility and hydrogen-bonding capacity, which distinguish it from other hexanoic acid derivatives.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs of hexanoic acid derivatives, highlighting differences in substituents, synthesis routes, and biological activities:

Compound	Substituent	Synthesis Method	Key Properties/Activities	Ref.
6-(Piperidin-1-yl)hexanoic acid	Piperidine ring	Alkylation of ethyl 6-bromohexanoate with piperidine; transesterification or amidation	Moderate skin penetration enhancement (ER = 5.6 for decyl ester)
6-(Morpholin-4-yl)hexanoic acid	Morpholine ring	Similar alkylation with morpholine	Higher skin penetration enhancement (ER = 15.0 for decyl ester) due to H-bond acceptor oxygen
6-(4-Formylphenoxy)hexanoic acid	Phenolic ether + aldehyde	Aldol condensation with aromatic aldehydes	Used in fluorescent styrylcoumarin derivatives for biomolecule labeling
6-Aminohexanoic acid derivatives	Tertiary amino groups	Eschweiler–Clarke methylation or direct alkylation	Antimicrobial activity; enzyme inhibition (e.g., Boc-protected variant)
6-(Carboxymethoxy)hexanoic acid	-OCH₂COOH	Inferred: Alkylation with glycolic acid derivatives or protected intermediates	Predicted: High solubility, potential for coordination chemistry or drug delivery	—

Key Insights:

Substituent Effects on Bioactivity: Lipophilicity vs. Polarity: Amino-substituted derivatives (e.g., piperidine, morpholine) exhibit varying penetration-enhancing effects based on substituent lipophilicity. Morpholine’s ethereal oxygen enhances activity via hydrogen bonding, suggesting that the carboxymethoxy group’s carboxylic acid could further amplify such interactions . Fluorescent Applications: Phenoxy-substituted derivatives (e.g., 6-(4-formylphenoxy)hexanoic acid) are key intermediates in synthesizing fluorescent probes, implying that carboxymethoxy’s polar group might enable similar applications in bioconjugation .

Synthetic Routes: Most analogs are synthesized via alkylation of ethyl 6-bromohexanoate with nucleophiles (amines, phenols). For carboxymethoxy derivatives, a glycolic acid-derived nucleophile (e.g., sodium glycolate) could be employed under similar conditions .

Physical Properties: Carboxymethoxy’s carboxylic acid group likely increases water solubility compared to amino- or morpholine-substituted analogs. This property could enhance bioavailability in pharmaceutical contexts .